Cas no 104405-58-5 (1,2,4-Triazine-3,5-diamine(9CI))

• Product Name: 1,2,4-Triazine-3,5-diamine(9CI)
• CAS No: 104405-58-5
• MF: C₃H₅N₅
• MW: 111.105298757553
• CID: 126201
• PubChem ID: 21951770
• Update Time: 2025-04-18

1,2,4-Triazine-3,5-diamine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5-diamine(9CI)
• 1,2,4-Triazine-3,5-diamine
• ACMC-1BPCK
• AG-D-16606
• CTK0H2548
• KB-148398
• SureCN745111
• AKOS006363757
• 104405-58-5
• DTXSID10620657
• SCHEMBL745111
• 3,5-diamino-as-triazine

• Inchi： 1S/C3H5N5/c4-2-1-6-8-3(5)7-2/h1H,(H4,4,5,7,8)
• InChI Key： RDPMHJJAUKOOIS-UHFFFAOYSA-N
• SMILES： N1C(N)=NN=CC=1N

Computed Properties

• Exact Mass: 111.05465
• Monoisotopic Mass: 111.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -1.5
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• PSA: 90.71
• LogP: -0.45270